Cas no 1466888-18-5 (7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-amine)

• Product Name: 7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-amine
• CAS No: 1466888-18-5
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD21251121
• CID: 5209620
• PubChem ID: 65528042
• Update Time: 2025-11-01

7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 5,6,7,8-tetrahydro-7-methyl-
• 7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-amine

• MDL： MFCD21251121
• Inchi： 1S/C7H12N4/c1-5-2-3-11-6(4-5)9-7(8)10-11/h5H,2-4H2,1H3,(H2,8,10)
• InChI Key： IOTGGFWYJRULGA-UHFFFAOYSA-N
• SMILES： C12=NC(N)=NN1CCC(C)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-amine

Comprehensive Overview of 7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-amine (CAS No. 1466888-18-5): Properties, Applications, and Research Insights

The compound 7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-amine (CAS No. 1466888-18-5) is a heterocyclic organic molecule featuring a fused triazole and pyridine ring system. Its unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of the methyl group at the 7-position and the amine functionality at the 2-position enhances its versatility in synthetic modifications, making it a valuable intermediate for drug discovery.

Recent studies highlight the growing interest in triazole-pyridine hybrids, driven by their broad-spectrum biological activities. Researchers are actively investigating 1466888-18-5 for its potential role in modulating enzyme inhibition, particularly in kinase-targeted therapies. This aligns with the rising demand for small-molecule inhibitors in oncology and inflammatory diseases, a trending topic in biomedical forums and AI-driven literature searches.

From a synthetic chemistry perspective, the compound’s stability under physiological conditions and its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) are frequently discussed in academic circles. These properties make it a candidate for structure-activity relationship (SAR) studies, a common search term among medicinal chemists. Additionally, its logP and solubility profiles are critical parameters evaluated in preclinical development, addressing frequent queries in drug formulation research.

Beyond pharmaceuticals, 7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-amine has applications in material science, where its π-conjugated system contributes to optoelectronic properties. This dual utility resonates with the interdisciplinary focus of modern R&D, a hot topic in high-impact journals and patent filings. Notably, its CAS registry number (1466888-18-5) is often cross-referenced in databases like SciFinder and Reaxys, underscoring its relevance in intellectual property and regulatory documentation.

Environmental and safety assessments of 1466888-18-5 are also emerging themes, reflecting the industry’s shift toward green chemistry principles. Computational tools like ADMET prediction models are increasingly applied to evaluate its biodegradability—a frequently searched term in sustainable chemistry forums. Such analyses align with global initiatives like the UN Sustainable Development Goals (SDGs), further boosting its visibility in scientific discourse.

In summary, 7-methyl-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-2-amine represents a multifaceted compound with expanding applications. Its integration into high-throughput screening libraries and fragment-based drug design pipelines positions it as a molecule of enduring interest, answering key questions in both academic and industrial research landscapes.